Cas no 1621679-05-7 (4,6-dibromo-2-(propylthio)pyrimidin-5-amine)

4,6-Dibromo-2-(propylthio)pyrimidin-5-amine is a brominated pyrimidine derivative featuring a propylthio substituent at the 2-position and an amine group at the 5-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of reactive bromine atoms enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling further functionalization. The propylthio group contributes to its solubility in organic solvents, facilitating handling in synthetic workflows. Its well-defined structure and high purity make it suitable for research and industrial applications requiring precise molecular modifications.
4,6-dibromo-2-(propylthio)pyrimidin-5-amine structure
1621679-05-7 structure
Product Name:4,6-dibromo-2-(propylthio)pyrimidin-5-amine
CAS No:1621679-05-7
MF:C7H9Br2N3S
MW:327.039458036423
MDL:MFCD31651720
CID:2357901
PubChem ID:90466258
Update Time:2025-05-20

4,6-dibromo-2-(propylthio)pyrimidin-5-amine Chemical and Physical Properties

Names and Identifiers

    • 4,6-dibromo-2-(propylthio)pyrimidin-5-amine
    • MFCD31651720
    • DB-085820
    • 1621679-05-7
    • 4,6-dibromo-2-propylsulfanylpyrimidin-5-amine
    • MDL: MFCD31651720
    • Inchi: 1S/C7H9Br2N3S/c1-2-3-13-7-11-5(8)4(10)6(9)12-7/h2-3,10H2,1H3
    • InChI Key: FBGDOHMURDRYCZ-UHFFFAOYSA-N
    • SMILES: BrC1=C(C(=NC(=N1)SCCC)Br)N

Computed Properties

  • Exact Mass: 326.88634Da
  • Monoisotopic Mass: 324.88839Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 77.1Ų

4,6-dibromo-2-(propylthio)pyrimidin-5-amine Pricemore >>

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Additional information on 4,6-dibromo-2-(propylthio)pyrimidin-5-amine

Introduction to 4,6-dibromo-2-(propylthio)pyrimidin-5-amine (CAS No. 1621679-05-7)

4,6-dibromo-2-(propylthio)pyrimidin-5-amine (CAS No. 1621679-05-7) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound belongs to the class of pyrimidines, which are essential building blocks in various biological processes and have been extensively studied for their therapeutic properties.

The molecular structure of 4,6-dibromo-2-(propylthio)pyrimidin-5-amine is characterized by a pyrimidine ring substituted with two bromine atoms at the 4 and 6 positions and a propylthio group at the 2 position. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it a valuable candidate for further research and development.

Recent studies have highlighted the potential of 4,6-dibromo-2-(propylthio)pyrimidin-5-amine in various therapeutic areas. One notable application is its use as an inhibitor of specific enzymes involved in disease pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy. The ability to selectively inhibit these kinases without affecting other essential cellular processes makes 4,6-dibromo-2-(propylthio)pyrimidin-5-amine a promising lead compound for the development of targeted cancer therapies.

In addition to its potential as an enzyme inhibitor, 4,6-dibromo-2-(propylthio)pyrimidin-5-amine has also been investigated for its anti-inflammatory properties. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Studies have demonstrated that this compound can effectively reduce inflammation by modulating the activity of pro-inflammatory cytokines and other mediators of the inflammatory response. This makes it a potential candidate for the development of novel anti-inflammatory drugs.

The pharmacokinetic properties of 4,6-dibromo-2-(propylthio)pyrimidin-5-amine have also been evaluated in preclinical studies. These studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its therapeutic efficacy and safety. The compound has been found to have good oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. Furthermore, it has shown low toxicity in animal models, suggesting that it may be safe for human use.

To further explore the therapeutic potential of 4,6-dibromo-2-(propylthio)pyrimidin-5-amine, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in treating various diseases, including cancer and inflammatory conditions. Preliminary results from these trials have been promising, with patients showing significant improvements in disease symptoms and quality of life.

In conclusion, 4,6-dibromo-2-(propylthio)pyrimidin-5-amine (CAS No. 1621679-05-7) is a promising compound with a wide range of potential applications in medicinal chemistry and drug discovery. Its unique chemical structure and biological properties make it a valuable candidate for further research and development. As more studies are conducted and clinical trials progress, it is likely that this compound will play an increasingly important role in the treatment of various diseases.

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